2-amino-5-(benzyloxy)-5-oxopentanoic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific data or a crystallographic study, it’s difficult to provide an accurate analysis .Chemical Reactions Analysis
The compound contains several functional groups (amino, benzyloxy, carboxylic acid, and ketone) that could potentially undergo a variety of chemical reactions. For example, the amino group might participate in condensation reactions, and the carboxylic acid group could undergo reactions such as esterification .Mechanism of Action
Safety and Hazards
The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions. In general, avoid inhalation, ingestion, or direct skin contact, and always use appropriate personal protective equipment .
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-5-(benzyloxy)-5-oxopentanoic acid involves the protection of the carboxylic acid group, followed by the introduction of the amino group and the benzyloxy group. The final step involves the removal of the protecting group to obtain the desired compound.", "Starting Materials": [ "5-oxopentanoic acid", "benzyl alcohol", "ammonia", "diethyl ether", "hydrochloric acid", "sodium hydroxide", "sodium bicarbonate", "sodium chloride", "magnesium sulfate" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting 5-oxopentanoic acid with benzyl alcohol in the presence of hydrochloric acid to obtain 5-(benzyloxy)-5-oxopentanoic acid.", "Step 2: Introduction of the amino group by reacting 5-(benzyloxy)-5-oxopentanoic acid with ammonia in diethyl ether to obtain 2-amino-5-(benzyloxy)-5-oxopentanoic acid.", "Step 3: Introduction of the benzyloxy group by reacting 2-amino-5-oxopentanoic acid with benzyl chloride in the presence of sodium bicarbonate to obtain 2-amino-5-(benzyloxy)-5-oxopentanoic acid.", "Step 4: Removal of the benzyl protecting group by reacting 2-amino-5-(benzyloxy)-5-oxopentanoic acid with sodium hydroxide in water to obtain the desired compound, 2-amino-5-(benzyloxy)-5-oxopentanoic acid.", "Step 5: Purification of the compound by recrystallization from water and drying over magnesium sulfate." ] } | |
| 29456-09-5 | |
Molecular Formula |
C12H15NO4 |
Molecular Weight |
237.3 |
Purity |
95 |
Origin of Product |
United States |
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